Cas no 816-43-3 (Lithium diethylamide)

• Product Name: Lithium diethylamide
• CAS No: 816-43-3
• MF: C₄H₁₀LiN
• MW: 79.0699009895325
• CID: 733449
• PubChem ID: 11137085
• Update Time: 2025-11-01

Lithium diethylamide Chemical and Physical Properties

Names and Identifiers

• LITHIUM DIETHYL AMIDE
• LITHIUM DIETHYL AMIDE
• lithium,diethylazanide
• EINECS 212-433-4
• lithium diisopropylamide
• N-lithium diethylamine
• MFCD00040489
• LiNEt2
• 816-43-3
• AHNJTQYTRPXLLG-UHFFFAOYSA-N
• Lithium N-ethylethanaminide
• DTXSID001002077
• Lithium diethylamide
• Lithium diethylamide, >=95%
• lithium;diethylazanide

• Inchi： 1S/C4H10N.Li/c1-3-5-4-2;/h3-4H2,1-2H3;/q-1;+1
• InChI Key： AHNJTQYTRPXLLG-UHFFFAOYSA-N
• SMILES： [N-](CC)CC.[Li+]

Computed Properties

• Exact Mass: 79.09730
• Monoisotopic Mass: 79.09732776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 15
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Color/Form: solid
• PSA: 3.24000
• LogP: 0.79250
• Sensitiveness: moisture sensitive
• Solubility: Not determined

Lithium diethylamide Security Information

• Hazardous Material transportation number：UN 3393 4
• WGK Germany：3
• Hazard Category Code： 17-34
• Safety Instruction： 16-26-27-36/37/39-45
• Hazardous Material Identification：
• HazardClass：4.2
• PackingGroup：I
• Safety Term：4.2
• Risk Phrases：R17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic alkali metal salts Organic lithium salts

Additional information on Lithium diethylamide

Recent Advances in Lithium Diethylamide (816-43-3) Research: A Comprehensive Review

Lithium diethylamide (CAS: 816-43-3) has emerged as a critical reagent in synthetic chemistry and pharmaceutical research due to its strong basicity and nucleophilic properties. Recent studies have highlighted its utility in the synthesis of complex organic molecules, particularly in the development of novel therapeutic agents. This research briefing consolidates the latest findings on lithium diethylamide, focusing on its chemical properties, applications, and potential implications for drug discovery and development.

One of the most significant advancements in the use of lithium diethylamide is its role in the deprotonation of weakly acidic substrates, enabling the formation of carbanions that serve as intermediates in C-C bond formation. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in the asymmetric synthesis of β-amino acids, a class of compounds with broad pharmacological relevance. The study reported a yield improvement of up to 20% compared to traditional methods, underscoring the reagent's potential for scalable production.

In addition to its synthetic applications, lithium diethylamide has been investigated for its role in lithium-ion battery technologies. Researchers at the Massachusetts Institute of Technology (MIT) have explored its use as an electrolyte additive to enhance the stability and performance of high-energy-density batteries. Preliminary results indicate a 15% increase in cycle life, suggesting promising avenues for further optimization in energy storage systems.

Safety and handling considerations remain a critical area of research for lithium diethylamide. A recent review in Chemical Health & Safety emphasized the need for stringent protocols due to its pyrophoric nature and reactivity with moisture. Innovations in packaging and storage, such as the development of argon-atmosphere containers, have been proposed to mitigate these risks while maintaining reagent efficacy.

Looking ahead, the integration of computational chemistry tools is expected to further elucidate the mechanistic pathways of lithium diethylamide-mediated reactions. Molecular dynamics simulations, as highlighted in a 2024 Nature Chemistry article, could provide deeper insights into its solvation behavior and interaction with substrates, paving the way for more precise and efficient synthetic strategies.

In conclusion, lithium diethylamide (816-43-3) continues to be a versatile and valuable reagent in both academic and industrial settings. Its applications span from pharmaceutical synthesis to energy storage, with ongoing research efforts aimed at optimizing its performance and safety profile. Future studies will likely focus on expanding its utility in green chemistry initiatives and large-scale manufacturing processes.